(E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C23H15BrN2O2S/c1-28-21-11-14(10-19(24)22(21)27)9-16(12-25)23-26-20(13-29-23)18-8-4-6-15-5-2-3-7-17(15)18/h2-11,13,27H,1H3/b16-9+
• InChI Key: COFXQSYSZBREPI-CXUHLZMHSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC=CC4=CC=CC=C43)Br)O
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC4=CC=CC=C43)Br)O
• Molecular Formula: C23H15BrN2O2S
• Molecular Weight: 463.3 g/mol

Description

(E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C23H15BrN2O2S and its molecular weight is 463.35. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(3-bromo-4-hydroxy-5-methoxyphenyl)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methods and Characterization

Research in synthetic chemistry has led to the development of various thiazole and acrylonitrile derivatives due to their potential applications. For instance, compounds like (2E)-3-Aryl(hetaryl)-2-[5-bromo-4-aryl(hetaryl)-1,3-thiazol-2-yl]acrylonitriles have been synthesized using regioselective bromination or by reacting aldehydes with cyanothioacetamide and α-bromoketones, showcasing advanced methods in organic synthesis and structural characterization through NMR and X-ray diffraction analysis (Pakholka et al., 2021).

Photophysical Properties

Compounds featuring naphthalene and thiazole rings have been studied for their photophysical properties. One study investigated charge-transfer interaction in mixed stack donor–acceptor cocrystals, aiming to tune solid-state emission characteristics. This research highlights the importance of structural design in developing materials for optoelectronic applications (Usman et al., 2018).

Biological Applications

Several derivatives containing naphthalene and thiazole have been synthesized and evaluated for their biological activities. For example, thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moieties were synthesized and assessed for antimicrobial and anti-proliferative activities, showing promising results against certain cancer cell lines and microbial strains (Mansour et al., 2020). These studies indicate the potential of structurally similar compounds in medicinal chemistry and drug discovery.